Cas no 1216623-31-2 (N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride)

• Product Name: N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride
• CAS No: 1216623-31-2
• MF: C₁₈H₁₇ClFN₃O₃S
• MW: 409.862285375595
• CID: 6171515
• PubChem ID: 16846059
• Update Time: 2025-10-31

N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride
• N-(2-fluorophenyl)-2-[isoquinolin-5-ylsulfonyl(methyl)amino]acetamide;hydrochloride
• F2458-0023
• AKOS026681759
• SR-01000912915
• 1216623-31-2
• SR-01000912915-1

• Inchi： 1S/C18H16FN3O3S.ClH/c1-22(12-18(23)21-16-7-3-2-6-15(16)19)26(24,25)17-8-4-5-13-11-20-10-9-14(13)17;/h2-11H,12H2,1H3,(H,21,23);1H
• InChI Key： XXGAHUUVDRHQPP-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CC2C=NC=CC1=2)(N(C)CC(NC1C=CC=CC=1F)=O)(=O)=O

Computed Properties

• Exact Mass: 409.0663184g/mol
• Monoisotopic Mass: 409.0663184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8Ų

Additional information on N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride

N-(2-Fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide Hydrochloride: A Comprehensive Overview

N-(2-Fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride (CAS No. 1216623-31-2) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride is characterized by a fluoro-substituted phenyl group, an acetamide moiety, and a sulfonamide functional group attached to an isoquinoline ring. The presence of these functional groups imparts distinct properties to the molecule, making it a valuable candidate for various pharmaceutical applications. The isoquinoline ring, in particular, is known for its biological activity and has been extensively studied in the context of drug discovery.

The synthesis of N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride typically involves multiple steps, each carefully optimized to ensure high yield and purity. One common synthetic route begins with the preparation of the N-methylisoquinoline-5-sulfonyl chloride intermediate. This intermediate is then reacted with 2-fluoroaniline to form the sulfonamide derivative. Subsequent acetylation and hydrochloride salt formation complete the synthesis process. The detailed synthetic protocol is crucial for reproducibility and quality control in both research and industrial settings.

Recent studies have highlighted the biological activity of N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves selective binding to the active site of the enzyme, thereby modulating its function and potentially slowing disease progression.

Another area of interest is the compound's anti-inflammatory properties. In vitro and in vivo studies have shown that N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This makes it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Further clinical trials are underway to evaluate its efficacy and safety in human subjects.

The pharmacokinetic profile of N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride has also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption with good bioavailability, making it suitable for oral formulations. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential use as a therapeutic agent.

In conclusion, N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride (CAS No. 1216623-31-2) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation into its therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a valuable asset in the quest for novel treatments for various diseases.